7-Dehydrocholesterol-3-sulfate ester
7-Dehydrocholesterol-3-sulfate ester
Brand Name:
Vulcanchem
CAS No.:
10529-44-9
VCID:
VC0080539
InChI:
InChI=1S/C27H44O4S/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(31-32(28,29)30)13-15-26(20,4)25(22)14-16-27(23,24)5/h9-10,18-19,21,23-25H,6-8,11-17H2,1-5H3,(H,28,29,30)/t19-,21+,23-,24+,25+,26+,27-/m1/s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2=CC=C4C3(CCC(C4)OS(=O)(=O)O)C)C
Molecular Formula:
C27H44O4S
Molecular Weight:
464.7 g/mol
7-Dehydrocholesterol-3-sulfate ester
CAS No.: 10529-44-9
Main Products
VCID: VC0080539
Molecular Formula: C27H44O4S
Molecular Weight: 464.7 g/mol
| CAS No. | 10529-44-9 |
|---|---|
| Product Name | 7-Dehydrocholesterol-3-sulfate ester |
| Molecular Formula | C27H44O4S |
| Molecular Weight | 464.7 g/mol |
| IUPAC Name | [(3S,9S,10R,13R,14R,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-yl] hydrogen sulfate |
| Standard InChI | InChI=1S/C27H44O4S/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(31-32(28,29)30)13-15-26(20,4)25(22)14-16-27(23,24)5/h9-10,18-19,21,23-25H,6-8,11-17H2,1-5H3,(H,28,29,30)/t19-,21+,23-,24+,25+,26+,27-/m1/s1 |
| Standard InChIKey | NKPUIOFQRISSOL-DDPQNLDTSA-N |
| Isomeric SMILES | C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3C2=CC=C4[C@@]3(CC[C@@H](C4)OS(=O)(=O)O)C)C |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2=CC=C4C3(CCC(C4)OS(=O)(=O)O)C)C |
| Canonical SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2=CC=C4C3(CCC(C4)OS(=O)(=O)O)C)C |
| Synonyms | 7-dehydrocholesterol-3-sulfate ester 7-DH-3-SE |
| PubChem Compound | 3080672 |
| Last Modified | Nov 11 2021 |
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